Cas no 1804359-07-6 (4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804359-07-6
• MF: C₈H₆BrF₃N₂O₄
• MW: 331.043451786041
• CID: 4813493
• Update Time: 2025-06-07

4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O4/c1-17-7-6(14(15)16)4(3-9)2-5(13-7)18-8(10,11)12/h2H,3H2,1H3
• InChI Key： CBSWHUCPFHTVIK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=1[N+](=O)[O-])OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2

Additional information on 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804359-07-6): An Overview

4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804359-07-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique functional groups, offers a wide range of applications due to its reactivity and structural properties.

The molecular structure of 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine is composed of a pyridine ring substituted with a bromomethyl group, a methoxy group, a nitro group, and a trifluoromethoxy group. These functional groups endow the compound with diverse chemical properties, making it an attractive intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine in the development of novel pharmaceuticals. The bromomethyl group can serve as a reactive handle for further functionalization, while the trifluoromethoxy group imparts unique electronic and steric properties. These features are particularly valuable in the design of drugs targeting specific biological pathways.

In the context of medicinal chemistry, 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine has been explored as a building block for the synthesis of small molecules with therapeutic potential. For instance, researchers have utilized this compound to develop inhibitors of key enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The nitro group can be reduced to an amino group, which can then be further modified to enhance the pharmacological properties of the final product.

The synthetic versatility of 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine has also been leveraged in the development of advanced materials. Its ability to undergo various chemical transformations makes it suitable for applications in polymer science and materials engineering. For example, the bromomethyl group can be used to introduce cross-linking agents or other functional groups that improve the mechanical and thermal properties of polymers.

In addition to its applications in pharmaceuticals and materials science, 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine has been studied for its potential use in agrochemicals. The presence of the trifluoromethoxy group can enhance the stability and efficacy of herbicides and pesticides, making it a valuable intermediate in the formulation of new agricultural products.

The synthesis of 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group with high selectivity and yield.

The physical and chemical properties of 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 75°C to 80°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility profile makes it easy to handle and process in various synthetic protocols.

Safety considerations are paramount when working with 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure laboratory safety. Personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 4-(Bromomethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804359-07-6) is a multifunctional organic compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable intermediate for synthetic chemists working on novel pharmaceuticals, advanced materials, and agrochemicals. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow further.